Cas no 560-07-6 ((1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid)
560-07-6 structure
Product Name:(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
CAS No:560-07-6
MF:C10H16O4
MW:200.231643676758
CID:1601617
Update Time:2024-09-11
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
- 1,3-cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1S,3S)-
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- Inchi: 1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10-/m1/s1
- InChI Key: LSPHULWDVZXLIL-LHLIQPBNSA-N
- SMILES: [C@@]1(C)(C(O)=O)CC[C@H](C(O)=O)C1(C)C
Computed Properties
- Exact Mass: 200.10488
Experimental Properties
- Density: 1.177
- Boiling Point: 312°C at 760 mmHg
- Flash Point: 156.7°C
- Refractive Index: 1.49
- PSA: 74.6
- pka: 4.57±0.60(Predicted)
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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